Cas no 75887-51-3 ([(1R,4S,5R,8S,9R,10S,12R,13R)-1,5,9-Trimethyl-11,14,15,16-tetraoxatetracyclo[10.3.1.04,13.08,13]hexadecan-10-yl] acetate)

• Product Name: [(1R,4S,5R,8S,9R,10S,12R,13R)-1,5,9-Trimethyl-11,14,15,16-tetraoxatetracyclo[10.3.1.04,13.08,13]hexadecan-10-yl] acetate
• CAS No: 75887-51-3
• MF: C₁₇H₂₆O₆
• MW: 326.384746074677
• CID: 2686117
• Update Time: 2023-08-07

[(1R,4S,5R,8S,9R,10S,12R,13R)-1,5,9-Trimethyl-11,14,15,16-tetraoxatetracyclo[10.3.1.04,13.08,13]hexadecan-10-yl] acetate Chemical and Physical Properties

Names and Identifiers

• [(1R,4S,5R,8S,9R,10S,12R,13R)-1,5,9-Trimethyl-11,14,15,16-tetraoxatetracyclo[10.3.1.04,13.08,13]hexa
• [(1R,4S,5R,8S,9R,10S,12R,13R)-1,5,9-Trimethyl-11,14,15,16-tetraoxatetracyclo[10.3.1.04,13.08,13]hexadecan-10-yl] acetate

• Inchi： 1S/C17H26O6/c1-9-5-6-13-10(2)14(19-11(3)18)20-15-17(13)12(9)7-8-16(4,21-15)22-23-17/h9-10,12-15H,5-8H2,1-4H3/t9-,10-,12+,13+,14-,15-,16-,17-/m1/s1
• InChI Key： WNQITGRHOWFLEA-LMWFVWJRSA-N
• SMILES： O1[C@@]23[C@@H]4O[C@H]([C@H](C)[C@@H]2CC[C@@H](C)[C@@H]3CC[C@@](C)(O1)O4)OC(C)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 509
• Topological Polar Surface Area: 63.2